Cas no 2146143-19-1 (2-(methoxycarbonyl)pyridin-3-ylboronic acid)

• Product Name: 2-(methoxycarbonyl)pyridin-3-ylboronic acid
• CAS No: 2146143-19-1
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD30689941
• CID: 5154580
• PubChem ID: 69044218
• Update Time: 2025-10-29

2-(methoxycarbonyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-borono-, 2-methyl ester
• 2-(methoxycarbonyl)pyridin-3-ylboronic acid

• MDL： MFCD30689941
• Inchi： 1S/C7H8BNO4/c1-13-7(10)6-5(8(11)12)3-2-4-9-6/h2-4,11-12H,1H3
• InChI Key： HOHHVJXGJVLBRW-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC=C1B(O)O

Additional information on 2-(methoxycarbonyl)pyridin-3-ylboronic acid

2-(Methoxycarbonyl)Pyridin-3-Ylboronic Acid: A Comprehensive Overview

The compound with CAS No. 2146143-19-1, commonly referred to as 2-(methoxycarbonyl)pyridin-3-ylboronic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications in various research domains. In this article, we will delve into the chemical characteristics, synthesis methods, and recent advancements in the utilization of 2-(methoxycarbonyl)pyridin-3-ylboronic acid.

2-(Methoxycarbonyl)pyridin-3-ylboronic acid is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the methoxycarbonyl group (-COOCH₃) at the 2-position and the boronic acid group (-B(OH)₂) at the 3-position imparts unique electronic and functional properties to this compound. The boronic acid group, in particular, is highly reactive and plays a pivotal role in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in organic synthesis.

Recent studies have highlighted the potential of 2-(methoxycarbonyl)pyridin-3-ylboronic acid in drug discovery and materials science. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound can be used to synthesize advanced materials with tailored electronic properties for applications in optoelectronics and sensors.

The synthesis of 2-(methoxycarbonyl)pyridin-3-ylboronic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a halide group on pyridine with the boronic acid group via a nucleophilic aromatic substitution reaction. The introduction of the methoxycarbonyl group is often achieved through esterification or other carbonylation techniques. These methods have been optimized in recent years to improve yield and purity, making this compound more accessible for large-scale applications.

In terms of applications, 2-(methoxycarbonyl)pyridin-3-ylboronic acid has shown promise in the development of new pharmaceutical agents. Its ability to participate in cross-coupling reactions allows for the creation of biologically active molecules with potential therapeutic benefits. For example, a 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential use in treating chronic inflammatory diseases.

Beyond pharmaceuticals, 2-(methoxycarbonyl)pyridin-3-ylboronic acid has also been explored for its role in material science. Its electronic properties make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). A research team at Stanford University recently utilized this compound to develop a novel class of organic semiconductors with enhanced charge transport properties, paving the way for more efficient electronic devices.

The versatility of 2-(methoxycarbonyl)pyridin-3-ylboronic acid lies in its ability to serve as both a precursor and an intermediate in various chemical reactions. Its reactivity can be further tuned by modifying substituents on the pyridine ring or altering the functional groups attached to it. This adaptability has made it a valuable tool for chemists working on diverse projects ranging from catalysis to polymer synthesis.

In conclusion, 2-(methoxycarbonyl)pyridin-3-ylboronic acid (CAS No. 2146143-19-1) is a versatile and intriguing compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key molecule for future innovations in organic chemistry and materials science.